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Compound of Interest

Compound Name: Leptin (93-105), human

Cat. No.: B15598952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the reconstitution,

handling, and use of lyophilized human Leptin (93-105). Leptin (93-105) is a fragment of the

human leptin protein, a key hormone in the regulation of energy balance and metabolism.[1][2]

These guidelines are intended to ensure the optimal performance and integrity of the peptide in

various research applications.

Product Information and Storage
Proper handling and storage are crucial for maintaining the biological activity of lyophilized

Leptin (93-105).

1.1. Storage of Lyophilized Peptide

Upon receipt, lyophilized Leptin (93-105) should be stored under desiccated conditions. For

long-term storage, it is recommended to keep the peptide at -20°C or -80°C.[1]

Table 1: Recommended Storage Conditions for Lyophilized Leptin (93-105)
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Storage Condition Duration Notes

Refrigerated (2-8°C) Up to 6 months For short-term storage.

Frozen (-20°C) Up to 1 month (sealed)
Protect from moisture and

light.[1]

Ultra-low Freezer (-80°C) Up to 6 months (sealed)

Recommended for long-term

storage; protect from moisture

and light under nitrogen.[1]

1.2. Storage of Reconstituted Peptide

Once reconstituted, the peptide solution is less stable than its lyophilized form. It is advisable to

prepare fresh solutions for each experiment or to aliquot the stock solution into single-use vials

to avoid repeated freeze-thaw cycles.

Table 2: Recommended Storage Conditions for Reconstituted Leptin (93-105)

Storage Condition Duration Notes

Refrigerated (4-8°C) 2-7 days For immediate use.[3]

Frozen (≤ -20°C) Up to 3 months
Aliquots are recommended to

avoid degradation.[3]

Ultra-low Freezer (-80°C) Up to 6 months
For long-term storage of stock

solutions.[1]

Reconstitution Protocol
The choice of solvent for reconstitution depends on the peptide's amino acid sequence and the

intended downstream application. The amino acid sequence for human Leptin (93-105) is Asn-

Val-Ile-Gln-Ile-Ser-Asn-Asp-Leu-Glu-Asn-Leu-Arg (NVIQISNDLENLR).[4]

2.1. Recommended Solvents

Based on its sequence, Leptin (93-105) is a hydrophilic peptide. For in vitro studies, sterile,

high-purity water or aqueous buffers are generally suitable. For applications requiring organic
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solvents, Dimethyl Sulfoxide (DMSO) is a common choice.

Table 3: Solubility of Leptin (93-105)

Solvent Concentration Notes

DMSO 50 mg/mL (32.73 mM)

May require sonication and

warming to 60°C. Use freshly

opened DMSO as it is

hygroscopic.[1]

Water (H₂O) Soluble
Recommended for many

biological assays.[5]

2.2. Step-by-Step Reconstitution Procedure

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect the peptide's stability.

Solvent Addition: Using a sterile pipette tip, add the appropriate volume of the recommended

solvent (e.g., sterile distilled water, PBS, or DMSO) to the vial. The volume will depend on

the desired final concentration.

Dissolution: Gently vortex or swirl the vial to dissolve the peptide completely. Avoid vigorous

shaking, which can cause peptide aggregation or degradation. If necessary, sonication can

be used to aid dissolution.[6]

Verification: Ensure the solution is clear and free of any visible particulates before use.

Experimental Protocols
The following are example protocols that can be adapted for use with reconstituted human

Leptin (93-105).

3.1. In Vitro Cell-Based Proliferation Assay
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This protocol describes a general method to assess the effect of Leptin (93-105) on the

proliferation of a responsive cell line.

Preparation

Treatment

Analysis

Seed cells in a 96-well plate

Allow cells to attach overnight

Starve cells (optional, serum-free media)

Prepare serial dilutions of Leptin (93-105)

Treat cells with Leptin (93-105) dilutions

Incubate for 24-72 hours

Add proliferation reagent (e.g., MTT, WST-1)

Incubate for 1-4 hours

Measure absorbance at appropriate wavelength

Calculate cell viability/proliferation
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Caption: Overview of potential Leptin (93-105) signaling pathways.

The primary signaling pathways activated by leptin include:

JAK/STAT Pathway: The binding of leptin to its receptor leads to the activation of Janus

kinase 2 (JAK2), which in turn phosphorylates Signal Transducer and Activator of

Transcription 3 (STAT3). P[7]hosphorylated STAT3 then dimerizes, translocates to the

nucleus, and regulates the transcription of target genes. *[7] PI3K/Akt Pathway: Leptin can

also activate the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which is involved in cell

survival and metabolism. *[8] MAPK/ERK Pathway: The mitogen-activated protein kinase

(MAPK)/extracellular signal-regulated kinase (ERK) pathway can also be activated by leptin

and is associated with cell proliferation and differentiation.

[8]### 5. In Vivo Experimental Protocol

The following is a general protocol for administering Leptin (93-105) to a rodent model to study

its effects on metabolic parameters.

Workflow for In Vivo Study

Pre-Treatment Treatment Phase

Post-Treatment Analysis

Acclimatize animals
Record baseline measurements

(body weight, food intake)
Randomize into groups

(Vehicle vs. Leptin (93-105))
Administer daily

(e.g., intraperitoneal injection)
Monitor daily

(body weight, food intake)
Collect terminal samples

(blood, tissues)
Analyze metabolic markers

(e.g., glucose, insulin)

Perform tissue analysis
(e.g., histology, gene expression)

Click to download full resolution via product page

Caption: General workflow for an in vivo study with Leptin (93-105).

Methodology:
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Animal Acclimatization: Acclimatize the animals (e.g., mice or rats) to the housing conditions

for at least one week before the experiment.

Baseline Measurements: Record baseline body weight and food intake for several days to

establish a stable baseline.

Group Assignment: Randomly assign animals to different treatment groups (e.g., vehicle

control and one or more doses of Leptin (93-105)).

Peptide Administration: Reconstitute Leptin (93-105) in a sterile, biocompatible vehicle (e.g.,

sterile saline). Administer the peptide to the animals via a suitable route (e.g., intraperitoneal

or subcutaneous injection) at the desired dose and frequency.

Monitoring: Monitor body weight, food intake, and water intake daily throughout the study

period.

Terminal Procedures: At the end of the study, collect blood samples for analysis of metabolic

parameters (e.g., glucose, insulin, lipids). Tissues of interest (e.g., hypothalamus, adipose

tissue, liver) can also be collected for further analysis (e.g., histology, gene expression,

protein analysis).

Data Analysis: Analyze the collected data to determine the in vivo effects of Leptin (93-105)

on the measured parameters.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the

conditions for their specific experimental setup, cell lines, and animal models. Always adhere to

institutional guidelines and regulations for laboratory safety and animal welfare.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1179303.htm
https://www.elabscience.com/p/recombinant-human-leptin-protein--pksh032688
https://cpcscientific.com/products/catalog-peptides/LEPT-001/
https://www.targetmol.com/compound/leptin%20%2822-56%29%2C%20human
https://www.sb-peptide.com/support/solubility/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11108307/
https://journal.hep.com.cn/fmd/EN/1159681450406634159
https://www.benchchem.com/product/b15598952#reconstituting-lyophilized-leptin-93-105-human
https://www.benchchem.com/product/b15598952#reconstituting-lyophilized-leptin-93-105-human
https://www.benchchem.com/product/b15598952#reconstituting-lyophilized-leptin-93-105-human
https://www.benchchem.com/product/b15598952#reconstituting-lyophilized-leptin-93-105-human
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598952?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

